5-(3-Chloropropyl)imidazolidine-2,4-dione

Core Science & Biosynthesis

Pharmacokinetics of 5-(3-Chloropropyl)imidazolidine-2,4-dione in animal models

Initiating the Analysis

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Defining the Scope

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Synthesizing Pharmacokinetics

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Synthesizing Technical Guide

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Defining Whitepaper Scope

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Analyzing Bioanalytical Methodology

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Outlining Next Steps

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Incorporating Expert Guidance

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Validating Protocols

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Constructing Diagrams

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Visualizing Key Pathways

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Refining PK Diagram

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Justifying Analytical Techniques

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Protocols & Analytical Methods

How to synthesize 5-(3-Chloropropyl)imidazolidine-2,4-dione in the lab

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Application Note: 5-(3-Chloropropyl)imidazolidine-2,4-dione as a Privileged Bifunctional Scaffold in Drug Discovery

Executive Summary & Rationale

The imidazolidine-2,4-dione (hydantoin) ring is a universally recognized privileged scaffold in medicinal chemistry, capable of engaging diverse biological targets through its versatile hydrogen-bonding donor/acceptor motifs[1]. However, the true utility of the hydantoin core in modern drug discovery is unlocked through strategic functionalization. 5-(3-Chloropropyl)imidazolidine-2,4-dione serves as a critical bifunctional building block. The C5-appended 3-chloropropyl chain acts as an optimal electrophilic spacer, allowing medicinal chemists to tether secondary pharmacophores, lipophilic tails, or solid-phase anchors without disrupting the target-binding integrity of the hydantoin core.

This application note details field-proven methodologies for utilizing 5-(3-chloropropyl)imidazolidine-2,4-dione in two major therapeutic avenues: the synthesis of Aldose Reductase Inhibitors (ARIs) for diabetic complications[2], and the development of membrane-active, multidrug-resistant (MDR) antimicrobial agents[3].

Mechanistic Insights: The Role of the 3-Chloropropyl Linker

When designing hybrid molecules, spacer length is a critical determinant of efficacy. The 3-carbon (propyl) chain provides approximately 3.8–4.2 Å of spatial extension.

• In ARI Design: This specific distance allows the hydantoin headgroup to anchor into the highly conserved anion-binding pocket of Aldose Reductase (forming hydrogen bonds with Tyr48 and His110), while the appended group (e.g., a substituted piperidine) reaches into the adjacent, more variable specificity pocket, conferring target selectivity.

• In Antimicrobial Design: The propyl linker provides sufficient flexibility to allow the cationic quaternary ammonium group to embed into the negatively charged bacterial membrane, while keeping the hydantoin payload exposed for secondary intracellular interactions or subsequent N-chloramine activation[4].

Experimental Protocols

Protocol A: Synthesis of Piperidine-Tethered Aldose Reductase Inhibitors via SN​2 Displacement Objective: To synthesize a spiro-hydantoin or C5-substituted hydantoin derivative targeting diabetic complications[2].

Causality of Experimental Choices:

• Solvent (DMF): A polar aprotic solvent is required to solubilize the highly polar hydantoin core and accelerate the SN​2 displacement of the primary chloride.

• Base ( K2​CO3​ ): A mild, non-nucleophilic inorganic base is selected. Stronger bases (e.g., NaOH or NaH) risk hydrolytic ring-opening of the imidazolidine-2,4-dione to hydantoic acid. K2​CO3​ effectively scavenges the HCl byproduct, driving the reaction forward without degrading the scaffold.

Step-by-Step Methodology:

• Preparation: In a flame-dried, 250 mL round-bottom flask, dissolve 1.0 eq (e.g., 46.9 mmol) of the 5-(3-chloropropyl)hydantoin derivative in 90.0 mL of anhydrous N,N-dimethylformamide (DMF)[2].

• Reagent Addition: Add 2.0 eq (93.8 mmol) of the nucleophile (e.g., 4-hydroxypiperidine) and 1.2 eq (56.3 mmol) of anhydrous K2​CO3​ [2].

• Reaction Execution: Stir the suspension under an inert argon atmosphere at 80–85 °C for 5.5 hours.

• Self-Validation (In-Process): Monitor reaction progress via TLC (Eluent: EtOAc/Hexane 1:1). The starting chloropropyl hydantoin will consume, and a highly polar, ninhydrin-active spot will appear at a lower Rf​ .

• Workup & Isolation: Distill off the DMF under reduced pressure. Partition the residue between water and ethyl acetate. Extract the aqueous layer twice with ethyl acetate. Dry the combined organic layers over Na2​SO4​ , filter, and concentrate.

• Purification & Final Validation: Recrystallize the crude product from 50% aqueous ethanol to yield colorless needles[2]. Validate the product via LC-MS (confirming the [M+H]+ peak) and 1H -NMR (confirming the disappearance of the triplet near 3.5 ppm and the appearance of complex multiplet signals corresponding to the piperidine ring).

Protocol B: Generation of Membrane-Active Cationic Antimicrobials Objective: To convert the neutral hydantoin into a cationic, membrane-disrupting biocide targeting MRSA and MDR Pseudomonas aeruginosa[3].

Causality of Experimental Choices:

• Solvent (Ethanol/Neat): Quaternization reactions benefit from highly concentrated conditions. Using minimal ethanol or running the reaction neat maximizes collision frequency between the tertiary amine and the alkyl chloride.

• Temperature (Reflux): The primary chloride is a moderately poor leaving group compared to a bromide or iodide; thus, sustained thermal energy is required to overcome the activation barrier for quaternization.

Step-by-Step Methodology:

• Preparation: Combine 1.0 eq of 5-(3-chloropropyl)imidazolidine-2,4-dione with 1.5 eq of a long-chain tertiary amine (e.g., N,N-dimethyldodecylamine) in a heavy-walled pressure vessel or a flask equipped with a reflux condenser.

• Reaction Execution: If using a solvent, add minimal absolute ethanol. Heat the mixture to 95 °C for 24–48 hours.

• Self-Validation (In-Process): The reaction is self-indicating. As the cationic product forms, the mixture transitions from a homogenous liquid/solution to a highly viscous gel or solid crystalline mass due to the formation of the quaternary ammonium salt.

• Workup: Cool the mixture to room temperature. Triturate the crude mass with cold diethyl ether (3 x 50 mL) to dissolve and remove unreacted tertiary amine and trace starting materials.

• Final Validation: Filter the purified solid under a vacuum. Validate via 1H -NMR in D2​O or DMSO−d6​ ; the protons will exhibit a characteristic downfield shift (approx. 3.3–3.6 ppm) compared to the starting material, confirming successful quaternization.

Quantitative Data Summary

The strategic functionalization of the 3-chloropropyl linker yields profound shifts in biological efficacy. Table 1 summarizes the comparative outcomes of these derivatizations.

Derivative Class	Appended Pharmacophore	Primary Biological Target	Efficacy / Outcome	Ref
Spiro-Hydantoin Amines	4-Hydroxypiperidine	Aldose Reductase (ALR2)	High potency; prevents diabetic complications	[2]
Cationic Hydantoins	N,N-Dimethyldodecylamine	Bacterial Cell Membrane	>50-fold MIC reduction vs. Nitrofurantoin	[3]
N-Chloramine Polymers	Polysiloxane / Silica	Pathogen Eradication	7-log reduction of MRSA/E. coli within 10 min	[4]

Workflow Visualization

Fig 1: Divergent synthetic workflows for 5-(3-chloropropyl)hydantoin in drug discovery.

References

• Recent Applications of Hydantoins in Drug Discovery: Updates (2019~Present) | nih.gov | 1[1]

• EP0418834A1 - Hydantoin derivatives for treating complications of diabetes and circulatory diseases | google.com | 2[2]

• Membrane-Active Hydantoin Derivatives as Antibiotic Agents | acs.org | 3[3]

• Interpenetration of Polyethylene Terephthalate with Biocidal Quaternary Ammonium/N-Chloramine Polysiloxane in Supercritical CO2 | acs.org | 4[4]

Sources

• 1. Recent Applications of Hydantoins in Drug Discovery: Updates (2019~Present) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EP0418834A1 - Hydantoin derivatives for treating complications of diabetes and circulatory diseases - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: HPLC Analytical Method for 5-(3-Chloropropyl)imidazolidine-2,4-dione Purity and Impurity Profiling

As a Senior Application Scientist, I frequently encounter challenges when developing robust chromatographic methods for polar, functionalized heterocycles. 5-(3-Chloropropyl)imidazolidine-2,4-dione (commonly known as 5-(3-chloropropyl)hydantoin) is a critical synthetic intermediate used in the development of complex active pharmaceutical ingredients (APIs), including subtype-selective NMDA receptor antagonists and azapirone-class anxiolytics.

Ensuring the chemical purity of this intermediate is paramount. Residual impurities—such as unreacted starting materials, hydrolysis degradants, or dimeric byproducts—can propagate through subsequent synthetic steps, compromising final API efficacy and safety. This guide details a field-proven, self-validating High-Performance Liquid Chromatography (HPLC) method designed specifically for the purity determination and impurity profiling of 5-(3-Chloropropyl)imidazolidine-2,4-dione.

Mechanistic Rationale & Analytical Strategy

Designing an HPLC method for hydantoin derivatives requires a deep understanding of the molecule's physicochemical properties. The strategy below explains the causality behind our experimental choices.

Suppressing Ionization via Mobile Phase pH

The imidazolidine-2,4-dione core is highly polar and contains an acidic imide nitrogen with a pKa​ of approximately 8.3 . If the mobile phase pH is not strictly controlled, the molecule exists in a state of partial ionization, leading to severe peak tailing and irreproducible retention times.

• The Solution: We utilize an acidic aqueous mobile phase modified with 0.1% Ortho-phosphoric acid ( pH≈2.1 ). This drives the equilibrium entirely toward the neutral, protonated state, ensuring sharp, symmetrical peaks and maximizing hydrophobic interactions with the stationary phase .

Balancing Retention on the Stationary Phase

The molecule presents a chromatographic dichotomy: a highly polar hydantoin head and a moderately hydrophobic chloropropyl tail.

• The Solution: A high-density, fully end-capped C18 stationary phase (e.g., 250 x 4.6 mm, 5 µm) is optimal. The extensive end-capping minimizes secondary interactions between the polar hydantoin core and residual surface silanols, while the C18 alkyl chains provide sufficient retention for the chloropropyl moiety to separate it from early-eluting polar degradants.

UV Detection Limitations

The imidazolidine-2,4-dione chromophore lacks extensive π -conjugation (no aromatic rings).

• The Solution: Detection must rely on the amide/imide π→π∗ transitions, which absorb primarily in the low-UV range. A detection wavelength of 210 nm is mandatory to achieve the requisite sensitivity for low-level impurity quantification .

Experimental Protocol

This protocol is designed as a self-validating system. By incorporating system suitability criteria directly into the workflow, the method continuously verifies its own resolving power and precision before any sample data is reported.

Reagents and Materials

• Analyte: 5-(3-Chloropropyl)imidazolidine-2,4-dione (Sample & Reference Standard)

• Solvents: HPLC-grade Acetonitrile (MeCN), Milli-Q Water (18.2 MΩ·cm)

• Modifier: Ortho-phosphoric acid (85%, HPLC grade)

• Diluent: Water:MeCN (50:50, v/v). Causality: 100% aqueous diluent causes poor solubility of the chloropropyl tail, while 100% organic causes peak distortion (solvent effect) upon injection into the highly aqueous initial mobile phase. The 50:50 blend perfectly balances solubility and peak focusing at the column head.

Step-by-Step Sample Preparation

• Standard Preparation: Accurately weigh 25.0 mg of the 5-(3-Chloropropyl)imidazolidine-2,4-dione reference standard into a 25 mL volumetric flask.

• Dissolution: Add 15 mL of Diluent. Sonicate for 10 minutes at room temperature to ensure complete dissolution without inducing thermal degradation.

• Volume Adjustment: Dilute to the mark with Diluent and mix thoroughly (Final concentration: 1.0 mg/mL).

• Filtration: Filter the solution through a 0.45 µm PTFE syringe filter into a deactivated glass HPLC vial. Discard the first 2 mL of the filtrate to prevent membrane adsorption artifacts.

• Sample Preparation: Repeat steps 1-4 using the test batch sample.

Chromatographic Conditions

Parameter	Specification
Column	Octadecylsilane (C18), 250 mm × 4.6 mm, 5 µm (fully end-capped)
Mobile Phase A	0.1% Ortho-phosphoric acid in Milli-Q Water
Mobile Phase B	100% Acetonitrile
Flow Rate	1.0 mL/min
Column Temperature	30 °C (Controls viscosity and stabilizes retention)
Injection Volume	10 µL
Detection Wavelength	UV at 210 nm

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B	Elution Rationale
0.0	95	5	Retain polar hydantoin core and early degradants.
3.0	95	5	Isocratic hold to resolve highly polar impurities.
15.0	40	60	Linear ramp to elute the main peak and hydrophobic byproducts.
18.0	40	60	High-organic wash to clear dimeric/alkylated impurities.
18.1	95	5	Return to initial conditions.

| 25.0 | 95 | 5 | Column re-equilibration. |

Data Presentation & System Suitability

To ensure the method is performing optimally, the system must pass strict suitability criteria. The table below outlines the expected Relative Retention Times (RRT) for the main peak and its common synthetic impurities, alongside the validation metrics.

Impurity Profiling and RRT

Analyte / Impurity	Expected RRT	Chemical Origin / Causality
Hydantoin Core	~0.35	Unreacted starting material; highly polar, elutes in the void volume proximity.
5-(3-Hydroxypropyl)hydantoin	~0.65	Hydrolysis degradant; the substitution of chlorine with a hydroxyl group significantly increases polarity.
5-(3-Chloropropyl)hydantoin	1.00	Main Analyte (Retention Time ≈ 10.5 min).
1-Bromo-3-chloropropane	~1.45	Residual alkylating agent; lacks the polar hydantoin core, eluting during the organic ramp.
Dimeric Byproduct	~1.60	Side-reaction product; high molecular weight and hydrophobicity require the organic wash for elution.

System Suitability Criteria (Self-Validation)

• Tailing Factor ( Tf​ ): ≤1.5 for the main peak (Verifies that silanol interactions are successfully suppressed by the acidic pH).

• Theoretical Plates ( N ): ≥5,000 (Verifies column efficiency).

• Injection Precision: %RSD ≤1.0% for 5 replicate injections of the standard (Verifies autosampler accuracy and integration consistency).

• Resolution ( Rs​ ): ≥2.0 between the main peak and the closest eluting impurity (e.g., the hydrolysis degradant).

Analytical Workflow Visualization

The following diagram illustrates the logical progression of the analytical method, from sample preparation through to the final purity report.

Step-by-step analytical workflow for HPLC purity determination of 5-(3-Chloropropyl)hydantoin.

References

• Ökmen, E. F., Demiralay, E. Ç., Konçe, İ., & Daldal, Y. D. (2024). GREEN HPLC DETERMINATION OF PHENYTOIN AND METHOD VALIDATION. Ankara Üniversitesi Eczacılık Fakültesi Dergisi. URL:[Link]

• SIELC Technologies. (2018). Separation of Hydantoin on Newcrom R1 HPLC column. SIELC Application Notes. URL:[Link]

• Schelkun, R. M., Yuen, P., Serpa, K., Meltzer, L. T., Wise, L. D., Whittemore, E. R., & Woodward, R. M. (2000). Subtype-Selective N-Methyl-d-aspartate Receptor Antagonists: Benzimidazalone and Hydantoin as Phenol Replacements. Journal of Medicinal Chemistry, 43(9), 1892-1897. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting & Storage Guide for 5-(3-Chloropropyl)imidazolidine-2,4-dione

Introduction

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic stability of 5-(3-Chloropropyl)imidazolidine-2,4-dione (also known as 5-(3-chloropropyl)hydantoin). This molecule presents a unique storage challenge because it contains two distinct reactive moieties with opposing vulnerabilities: an alkyl chloride tail and a cyclic urea (hydantoin) core.

Mechanistic Breakdown of Degradation Pathways

To prevent degradation, we must first understand the causality behind it. This molecule does not simply "go bad"; it undergoes specific, environment-driven chemical transformations.

• Pathway A: Hydantoin Ring Cleavage (Base-Catalyzed) The imidazolidine-2,4-dione ring is highly susceptible to alkaline hydrolysis[1]. Even mild exposure to basic environments (such as leaching from low-quality soda-lime glass) initiates a hydroxide attack on the un-ionized imide carbonyl. This leads to a rate-limiting breakdown of the tetrahedral intermediate, opening the ring to form a linear N-carbamoyl amino acid (hydantoic acid)[1]. Prolonged exposure further hydrolyzes this intermediate into a free amino acid, releasing CO2 and ammonia[2].

• Pathway B: Alkyl Chloride Hydrolysis (Moisture/Heat-Catalyzed) The 3-chloropropyl group is a primary alkyl halide. In the presence of ambient moisture and elevated temperatures, it undergoes a slow SN2 nucleophilic substitution[3]. Water acts as the nucleophile, displacing the chloride ion to form 5-(3-hydroxypropyl)hydantoin and releasing hydrogen chloride (HCl) gas[3]. The trapped HCl can rapidly degrade standard container lids, creating a feedback loop that allows more moisture to breach the sample[4].

Figure 1: Dual degradation pathways of 5-(3-Chloropropyl)imidazolidine-2,4-dione via hydrolysis.

Quantitative Stability Data

The following table summarizes the expected purity of the compound based on empirical storage conditions.

Storage Condition	Container Type	Temp	Timeframe	Expected Purity	Primary Degradant
Argon, Desiccated	Amber Borosilicate (PTFE)	-20°C	24 Months	>99.5%	None
Air, Desiccated	Amber Borosilicate (PTFE)	2-8°C	6 Months	97.0 - 98.0%	5-(3-Hydroxypropyl)hydantoin
Air, Ambient Humidity	Standard Clear Glass	25°C	1 Month	<90.0%	5-(3-Hydroxypropyl)hydantoin + HCl
Aqueous Buffer (pH 8.5)	Volumetric Flask	25°C	24 Hours	<50.0%	Hydantoic Acid Derivative

Self-Validating Storage Protocol

To guarantee the integrity of your API, do not rely on passive storage. Implement this active, self-validating Standard Operating Procedure (SOP) to ensure both an inert environment and thermal stability[4].

Step-by-Step Methodology:

• High-Vacuum Drying: Transfer the synthesized or received powder into a drying flask. Apply high vacuum (<0.1 Torr) for 12–24 hours to remove trace synthesis solvents and atmospheric moisture.

• Inert Gas Purging: Transfer the dry powder to an amber borosilicate glass vial (Type I glass). Purge the vial's headspace with dry Argon. Causality: Argon is heavier than air and effectively displaces both oxygen and moisture from the powder bed. Borosilicate glass prevents alkaline leaching[1].

• PTFE Sealing: Cap the vial immediately using a PTFE-lined screw cap. Causality: If trace moisture causes minor alkyl chloride hydrolysis, the resulting HCl gas will degrade standard rubber or plastic liners[3]. PTFE is chemically inert and maintains the seal[4].

• Secondary Containment (Self-Validation): Place the sealed vial inside a secondary Mylar bag or desiccator jar containing indicating Drierite (CaSO4 with CoCl2).

  • Validation Check: If the Drierite remains blue, your micro-environment is verified dry. If it turns pink, the primary seal has failed, and the sample must be re-dried immediately.

• Thermal Control: Store the secondary container at -20°C. Causality: Sub-zero temperatures exponentially decrease the kinetic rate constants for both SN2 substitution and ring-opening hydrolysis[3].

Figure 2: Self-validating long-term storage workflow for sensitive hydantoin derivatives.

Troubleshooting FAQs

Q: My compound turned into a sticky, slightly yellow residue after 3 months at room temperature. What happened? A: This is classic moisture-induced hydrolysis of the primary alkyl chloride. The 3-chloropropyl group undergoes an SN2 reaction with ambient water, forming 5-(3-hydroxypropyl)hydantoin and releasing hydrogen chloride (HCl) gas[3]. The HCl can further catalyze the degradation of the matrix and attract more moisture (hygroscopic effect), turning the powder into a sticky residue. Solution: Implement the self-validating desiccated storage system outlined above.

Q: We dissolved the compound in a slightly basic biological buffer (pH 8.5) for a stock solution, but LC-MS shows a completely different mass after 24 hours. Why? A: Hydantoin rings are highly susceptible to alkaline hydrolysis[1]. At pH > 8, hydroxide ions attack the un-ionized imide carbonyl, causing a rapid ring-opening reaction that forms a linear N-carbamoyl amino acid[2]. Solution: Always prepare aqueous stock solutions in slightly acidic to neutral water (pH 5.5 - 7.0) and use them immediately. Do not store aqueous stock solutions for long-term use; freeze-dry them if preservation is required.

Q: Can I store this compound in standard plastic microcentrifuge tubes? A: No. Standard polypropylene tubes are somewhat permeable to moisture over long periods. Furthermore, if any HCl is generated via trace alkyl chloride hydrolysis[3], it can interact with plasticizers or impurities in the tube[4]. Always use amber borosilicate glass with PTFE-lined caps for long-term storage.

References

• Alkaline hydrolysis of hydantoin, 3-methylhydantoin, and 1-acetyl-3-methylurea. Effect of ring size on the cleavage of acylureas.
• Alkyl Halide + H2O + He
• The Chemistry of the Hydantoins.
• CHEMICAL STORAGE FACT SHEET.

Sources

• 1. researchgate.net [researchgate.net]
• 2. datapdf.com [datapdf.com]
• 3. reactionweb.io [reactionweb.io]
• 4. uwaterloo.ca [uwaterloo.ca]

Technical Support Center: Optimizing HPLC Retention Time for 5-(3-Chloropropyl)imidazolidine-2,4-dione

Welcome to the technical support guide for the chromatographic analysis of 5-(3-Chloropropyl)imidazolidine-2,4-dione. As Senior Application Scientists, we have designed this resource to provide researchers, scientists, and drug development professionals with in-depth, practical solutions to common challenges encountered during HPLC method development and execution. This guide moves beyond simple procedural lists to explain the underlying scientific principles, empowering you to make informed decisions and troubleshoot effectively.

The analysis of polar compounds like 5-(3-Chloropropyl)imidazolidine-2,4-dione can be challenging, often resulting in poor retention and inconsistent results on standard reversed-phase columns.[1][2] This center is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address these issues.

Section 1: Analyte Characteristics and Initial Method Development

Understanding the physicochemical properties of your analyte is the critical first step in developing a robust HPLC method. 5-(3-Chloropropyl)imidazolidine-2,4-dione is a hydantoin derivative with characteristics that demand careful consideration of the chromatographic mode and mobile phase conditions.

Physicochemical Properties Profile

While experimental data for this specific molecule is not widely published, we can infer its likely properties based on its structure to guide our initial approach.

Property	Estimated Value / Characteristic	Implication for HPLC Method Development
Structure	Imidazolidine-2,4-dione ring with a chloropropyl side chain.	The hydantoin ring is polar and contains two amide protons (NH groups) which can be weakly acidic. The carbonyl groups can act as hydrogen bond acceptors.
Polarity	Moderately to highly polar.	The molecule is hydrophilic and may exhibit poor retention on traditional C18 columns under standard reversed-phase conditions.[1][3]
pKa (estimated)	Weakly acidic (pKa ~8-10 for the N-H protons).	The molecule will be in its neutral, non-ionized form in acidic to neutral mobile phases (pH < 7). Controlling pH is crucial for reproducible retention.[4][5][6]
Solubility	Likely soluble in water and polar organic solvents like methanol and acetonitrile.	Sample and standard preparation should be straightforward in typical HPLC solvents.

Section 2: Troubleshooting Guides & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered when analyzing 5-(3-Chloropropyl)imidazolidine-2,4-dione.

FAQ 1: My retention time is too short; the peak is eluting at or near the void volume. How can I increase retention?

This is the most common challenge for polar analytes. It occurs because the analyte has a stronger affinity for the polar mobile phase than for the non-polar stationary phase in reversed-phase chromatography.[2]

Root Cause Analysis & Solution Workflow

Caption: Workflow for increasing analyte retention.

Solution A: Optimizing Reversed-Phase (RP-HPLC) Conditions

• Decrease Mobile Phase Elution Strength: The simplest first step is to increase the aqueous component of your mobile phase.[4] In reversed-phase, water is the weak solvent.

  • Protocol: If your current method is 50:50 Acetonitrile:Water, try a gradient starting at 10:90 Acetonitrile:Water.

  • Causality: Increasing the water content makes the mobile phase more polar, forcing the polar analyte to interact more with the non-polar stationary phase, thereby increasing retention.

• Use an Aqueous-Stable Column: Standard C18 columns can suffer from "phase collapse" or "dewetting" in highly aqueous mobile phases (>95% water), leading to a sudden loss of retention.[2][7]

  • Recommendation: Employ a column specifically designed for polar analytes, such as a polar-endcapped, polar-embedded, or an "AQ-type" C18 column.

  • Causality: These columns have modified surface chemistry that prevents the bonded phase from collapsing in high-water conditions, ensuring stable and reproducible retention.

• Control Mobile Phase pH: Since the analyte is weakly acidic, ensuring it remains in its neutral form is critical for retention in RP-HPLC.

  • Protocol: Buffer the aqueous portion of your mobile phase to a pH at least 2 units below the estimated pKa. A good starting point is pH 3.0 using a formic acid or phosphate buffer.

  • Causality: In its neutral state, the analyte is less polar and more hydrophobic, leading to stronger interaction with the C18 stationary phase.[6][8] Buffering prevents pH shifts that can cause retention time variability.[5]

Solution B: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC)

If RP-HPLC methods fail to provide adequate retention, HILIC is the ideal alternative. HILIC uses a polar stationary phase (like bare silica, amide, or diol) and a high-organic mobile phase.[3][9][10][11][12]

• Principle: In HILIC, a water-enriched layer forms on the surface of the polar stationary phase. Polar analytes partition into this layer and are retained. The elution solvent is typically acetonitrile-rich, and water acts as the strong, eluting solvent.[11]

• Starting Conditions:

  • Column: Amide or Diol phase column.

  • Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Acetate.

  • Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Acetate.

  • Gradient: Start with 100% A and increase the percentage of B to elute the compound.

FAQ 2: My retention time is drifting over a sequence of injections. What is the cause?

Retention time drift, a gradual and consistent shift in one direction, is typically caused by changes in the column or mobile phase over time.[13]

Troubleshooting Workflow for Drifting Retention Times

Caption: Decision tree for diagnosing retention time drift.

Potential Causes and Solutions:

• Inadequate Column Equilibration: This is the most common cause of drift at the beginning of a run.

  • Explanation: The stationary phase requires sufficient time to equilibrate with the mobile phase. If the analysis starts prematurely, the column chemistry is still changing, leading to drifting retention times.

  • Solution: Equilibrate the column with the initial mobile phase for at least 10-20 column volumes before the first injection. For HILIC, equilibration can take even longer and is absolutely critical for reproducibility.

• Temperature Fluctuations: HPLC retention is sensitive to temperature.[13]

  • Explanation: Changes in ambient lab temperature throughout the day can cause retention times to drift. Increasing temperature generally shortens retention times.[13]

  • Solution: Use a column oven or thermostat set to a stable temperature (e.g., 30-40 °C) to eliminate environmental effects.

• Mobile Phase Composition Change:

  • Explanation: The volatile organic component (e.g., acetonitrile) of the mobile phase can evaporate over time, increasing the proportion of the aqueous component. In reversed-phase, this will lead to an increase in retention time.

  • Solution: Prepare fresh mobile phase daily and keep solvent bottles loosely capped or covered to minimize evaporation.[14]

• Column Degradation:

  • Explanation: Over time, the stationary phase can be altered by hydrolysis at extreme pH levels or by the accumulation of strongly retained sample components.[15][16][17] This changes the column's chemistry, leading to a permanent shift in retention.

  • Solution: Always operate within the recommended pH range for your column (typically pH 2-7 for standard silica columns). Use a guard column and ensure proper sample cleanup to protect the analytical column from contaminants.[15]

FAQ 3: My retention time is random and irreproducible between injections. What should I check?

Random variability, or "jitter," usually points to a hardware or system issue rather than a chemical one.[13][18]

Diagnostic Checklist:

• Check the Pump and Flow Rate: The most probable cause is an inconsistent flow rate.

  • Action: Check the pump pressure trace for fluctuations. A wavy or cycling pressure indicates a problem with check valves, pump seals, or air bubbles in the system.[13]

  • Action: Purge all solvent lines to remove any air bubbles.[19] If the problem persists, the pump may require maintenance (e.g., seal replacement).

• Look for Leaks: Even a very small, non-dripping leak between the pump and the injector can cause flow rate instability and retention time variation.[13]

  • Action: Carefully inspect all fittings, especially at the pump head, autosampler, and column inlet. Look for faint salt deposits, which are a tell-tale sign of a leak when using buffered mobile phases.

• Verify Mobile Phase Preparation: If you are using an online mixing system (quaternary or binary pump), ensure the solvents are being mixed correctly.

  • Action: Inadequately degassed solvents can lead to bubble formation in the pump. Ensure solvents are properly degassed before use.

  • Action: If preparing the mobile phase manually ("pre-mixed"), ensure it is thoroughly mixed before placing it on the instrument.[13]

Self-Validating Protocol: Differentiating Flow vs. Chemical Issues

A powerful diagnostic is to monitor the retention time of an unretained compound (t₀, the void volume marker, like uracil).

• Inject Uracil: Prepare a sample of uracil and inject it.

• Analyze the Data:

  • If both the uracil peak (t₀) and your analyte peak are shifting proportionally: The problem is related to the flow rate or system volume. The issue is physical.[13][14] Focus on the pump, leaks, and system hardware.

  • If the uracil peak (t₀) is stable, but your analyte peak is shifting: The problem is chemical.[13][14] Focus on mobile phase composition, pH, column equilibration, or temperature.

Section 3: Column Care and Method Robustness

FAQ 4: How can I prolong the life of my column and ensure long-term reproducibility?

Consistent performance relies on proper column care and robust method design.

Best Practices for Column Longevity:

• Guard Columns: Always use a guard column, especially when analyzing complex samples. It is a small, inexpensive column that protects your primary analytical column from strongly retained impurities and particulates.[15]

• Sample Filtration: Filter all samples and mobile phases through a 0.22 µm or 0.45 µm filter to remove particulates that can clog the column frit.[20]

• pH Management: Never exceed the manufacturer's recommended pH range for your column. Operating at a pH > 7 can dissolve the silica backbone, while a pH < 2 can cleave the bonded phase.[5][15]

• Pressure Management: Avoid sudden pressure shocks. Always ramp the flow rate up and down gradually.[16]

• Proper Storage: For long-term storage, flush the column of any buffers and store it in a high-organic solvent (e.g., Acetonitrile) as recommended by the manufacturer. Never store a column in a buffered mobile phase, as this can lead to salt precipitation and microbial growth.[20]

References

• Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International. [Link]

• HPLC Retention Time Drift: Causes & Troubleshooting Guide. Timberline Instruments. [Link]

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Separation Science. [Link]

• Column Durability. YAZAWA HPLC COLUMN SCHOOL. [Link]

• HILIC – The Rising Star of Polar Chromatography. Element Lab Solutions. [Link]

• HILIC Columns for Polar Separations. PolyLC. [Link]

• HILIC Explained: What It Is & How It Works. Phenomenex. [Link]

• Reasons for the Failure of High Performance Liquid Chromatography Column. Hawach Scientific. [Link]

• How to Increase Retention. GL Sciences. [Link]

• HPLC for the Retention and Resolution of Very Polar Compounds. Fisher Scientific. [Link]

• Exploring the Role of pH in HPLC Separation. Moravek, Inc.. [Link]

• Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

• How to Extend the Lifetime of HPLC Columns. Phenomenex. [Link]

• Extending HPLC Column Lifetimes: Causes of Column Contamination. Millennial Scientific. [Link]

• HPLC Retention Time Shift Troubleshooting - Tips and Suggestions. MicroSolv Technology Corporation. [Link]

• HPLC Troubleshooting Guide. SRI Instruments. [Link]

• Designing a Reversed-Phase Column for Polar Compound Retention. Waters Corporation. [Link]

• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Jones Chromatography. [Link]

• Why Does Retention Time Shift? | HPLC Tip. YouTube. [Link]

• Control pH During Method Development for Better Chromatography. Agilent. [Link]

• Column has degraded. YAZAWA HPLC COLUMN SCHOOL. [Link]

• HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to 5-(3-Chloropropyl)imidazolidine-2,4-dione and Other Hydantoin Derivatives for Researchers and Drug Development Professionals

The hydantoin scaffold, a five-membered nitrogen-containing heterocycle, is a cornerstone in medicinal chemistry, celebrated for its remarkable versatility and presence in a wide array of clinically significant drugs.[1] From the well-established anticonvulsant phenytoin to the antimicrobial agent nitrofurantoin and the anticancer drug enzalutamide, hydantoin derivatives have demonstrated a broad spectrum of biological activities.[2] This technical guide provides an in-depth, objective comparison of 5-(3-Chloropropyl)imidazolidine-2,4-dione with other hydantoin derivatives, focusing on their potential anticonvulsant, antimicrobial, and anticancer properties. This analysis is supported by available experimental data for structurally related compounds and established structure-activity relationships (SAR), offering a valuable resource for researchers, scientists, and drug development professionals.

The Hydantoin Core: A Privileged Scaffold

The imidazolidine-2,4-dione ring system, with its two nitrogen atoms and two carbonyl groups, offers multiple points for substitution, primarily at the N-1, N-3, and C-5 positions.[3] This structural flexibility allows for the fine-tuning of physicochemical properties such as lipophilicity, hydrogen bonding capacity, and steric bulk, which in turn dictates the compound's interaction with biological targets and its overall pharmacological profile.[3][4]

Synthesis of 5-Substituted Hydantoins: The Bucherer-Bergs Reaction

A versatile and widely employed method for the synthesis of 5,5-disubstituted hydantoins is the Bucherer-Bergs reaction.[5] This one-pot multicomponent reaction typically involves the reaction of a ketone or aldehyde with an alkali metal cyanide (e.g., potassium cyanide) and ammonium carbonate. For the synthesis of 5-(3-Chloropropyl)imidazolidine-2,4-dione, a plausible starting material would be 5-chloropentan-2-one.

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A Comparative Guide to the Thermal Stability of 5-(3-Chloropropyl)imidazolidine-2,4-dione and Structurally Related Cyclic Imides

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of pharmaceutical development and materials science, understanding the thermal stability of heterocyclic compounds is paramount. This guide provides a detailed comparative analysis of the thermal stability of 5-(3-chloropropyl)imidazolidine-2,4-dione against other pertinent cyclic imides: succinimide, glutarimide, and phthalimide. Our focus is to deliver objective, data-driven insights into their performance under thermal stress, supported by established experimental protocols.

The imidazolidine-2,4-dione, or hydantoin, scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of a 3-chloropropyl substituent at the C5 position, as in 5-(3-chloropropyl)imidazolidine-2,4-dione, offers a reactive handle for further molecular elaboration. However, the thermal liability of such a substituted hydantoin is a critical parameter that dictates its viability in synthesis, formulation, and storage. This guide will dissect the factors influencing the thermal decomposition of these cyclic imides, providing a foundational understanding for researchers in the field.

Understanding Thermal Stability: The Role of Structure

The thermal stability of a molecule is intrinsically linked to its chemical structure. For cyclic imides, factors such as ring strain, the nature of heteroatoms, and the presence and type of substituents play a crucial role in determining the temperature at which decomposition initiates.

• Ring Strain: Five-membered rings, like succinimide and the imidazolidine-2,4-dione core, possess a degree of ring strain that can influence their thermal stability. Six-membered rings, such as glutarimide, are generally less strained.

• Aromaticity: The fused aromatic ring in phthalimide imparts significant thermal stability due to the delocalization of π-electrons.

• Substituent Effects: The substitution pattern on the imide ring can drastically alter its thermal properties. The 5-(3-chloropropyl) group in our target molecule introduces a potential leaving group, which may lower its decomposition temperature compared to the unsubstituted parent hydantoin.[1]

Experimental Determination of Thermal Stability

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the cornerstone techniques for evaluating the thermal stability of solid materials.[2][3]

2.1. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is invaluable for determining the onset temperature of decomposition (Tonset), the temperature of maximum mass loss rate (Tmax), and the total mass loss.

2.2. Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It provides information on melting points, glass transitions, and the enthalpy of decomposition, offering a complementary perspective to TGA.

Experimental Workflow: TGA/DSC Analysis

The following diagram outlines the typical workflow for a combined TGA/DSC experiment.

Caption: Potential thermal decomposition pathways for cyclic imides.

For 5-(3-chloropropyl)imidazolidine-2,4-dione, a likely initial decomposition step is the cleavage of the C-Cl bond or elimination of HCl from the propyl chain, which could then trigger further degradation of the hydantoin ring.

Conclusion and Practical Implications

This comparative guide highlights the significant influence of molecular structure on the thermal stability of cyclic imides.

• Phthalimide stands out for its high thermal stability, a direct consequence of its aromatic nature.

• Succinimide and Glutarimide also exhibit robust thermal stability, with the six-membered glutarimide ring expected to be slightly more stable.

• 5-(3-Chloropropyl)imidazolidine-2,4-dione is predicted to have the lowest thermal stability among the compared compounds due to the presence of the reactive chloropropyl side chain.

For researchers and drug development professionals, these findings have critical implications:

• Synthesis: Reaction temperatures for modifications involving 5-(3-chloropropyl)imidazolidine-2,4-dione should be carefully controlled to avoid premature decomposition.

• Formulation and Storage: The lower thermal stability of the target compound necessitates consideration of storage conditions to ensure long-term stability and prevent the formation of degradation products.

• Drug Delivery: For applications where the compound might be subjected to heat, such as in certain drug delivery systems, its thermal limitations must be a key design consideration.

It is strongly recommended that experimental TGA and DSC analyses be performed on 5-(3-chloropropyl)imidazolidine-2,4-dione to obtain precise data for its thermal decomposition profile. This will enable a more accurate risk assessment and optimization of its handling and application in a research and development setting.

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• Assessment of the Thermal Decomposition Temperature of High-Energy Heterocyclic Aromatic Compounds in Order to Increase Their Sa. (URL: [Link])

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• Thermal Stability Predictions for Inherently Safe Process Design Using Molecular-Based Modelling Approaches - Aidic. (URL: [Link])

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